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Compound of Interest

Compound Name:
1-[(Benzyloxy)carbonyl]-4-

methylpiperidine-4-carboxylic acid

Cat. No.: B1318966 Get Quote

CAS Number: 203522-12-7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-[(Benzyloxy)carbonyl]-4-
methylpiperidine-4-carboxylic acid, a key building block in synthetic organic chemistry,

particularly in the development of pharmaceutical agents. This document details its chemical

and physical properties, a detailed experimental protocol for its synthesis, its applications in

drug discovery, and relevant safety information.

Compound Identity and Properties
1-[(Benzyloxy)carbonyl]-4-methylpiperidine-4-carboxylic acid, also known by its synonym

1-N-Cbz-4-methylpiperidine-4-carboxylic acid, is a derivative of piperidine-4-carboxylic acid.

The presence of the benzyloxycarbonyl (Cbz) protecting group on the piperidine nitrogen

makes it a valuable intermediate for further chemical modifications.

Table 1: Physicochemical Properties of 1-[(Benzyloxy)carbonyl]-4-methylpiperidine-4-
carboxylic acid[1]
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Property Value

CAS Number 203522-12-7

Molecular Formula C₁₅H₁₉NO₄

Molecular Weight 277.31 g/mol

IUPAC Name
1-(benzyloxycarbonyl)-4-methylpiperidine-4-

carboxylic acid

Appearance White to off-white crystalline powder

Solubility Soluble in methanol and other organic solvents

Synthesis
The synthesis of 1-[(Benzyloxy)carbonyl]-4-methylpiperidine-4-carboxylic acid is typically

achieved through the protection of the nitrogen atom of 4-methylpiperidine-4-carboxylic acid

with a benzyloxycarbonyl (Cbz) group. This reaction is a standard procedure in peptide

synthesis and organic chemistry for the protection of amines.

Synthetic Pathway
The overall synthetic transformation involves the reaction of 4-methylpiperidine-4-carboxylic

acid with benzyl chloroformate in the presence of a base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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